Cas no 2138062-25-4 (6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138062-25-4
• MF: C₁₇H₃₃NO
• MW: 267.450025320053
• CID: 5790944
• PubChem ID: 165491364
• Update Time: 2025-06-09

6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138062-25-4
• 6-[ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol
• EN300-1161760
• 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C17H33NO/c1-5-18(14(4)13(2)3)16-12-15(19)8-11-17(16)9-6-7-10-17/h13-16,19H,5-12H2,1-4H3
• InChI Key： GGRVKFZZGQTZKL-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(CC)C(C)C(C)C

Computed Properties

• Exact Mass: 267.256214676g/mol
• Monoisotopic Mass: 267.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol

Introduction to 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol (CAS No. 2138062-25-4)

6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol (CAS No. 2138062-25-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic compound features a spiro[4.5]decan-8-ol core, which is substituted with an ethyl(3-methylbutan-2-yl)amino group, providing it with a distinct chemical profile that sets it apart from other similar compounds.

The spirocyclic structure of 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol is of particular interest due to its potential to enhance the compound's bioavailability and stability. Spirocyclic compounds are known for their ability to improve the pharmacokinetic properties of drugs, such as increased lipophilicity and reduced metabolic degradation, which can lead to better oral absorption and longer half-lives in vivo.

Recent studies have explored the biological activities of 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol, revealing its potential as a lead compound for the development of new therapeutic agents. One notable area of research has focused on its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in human immune cells. This suggests that it may have applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary studies have investigated the neuroprotective effects of 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol. In a mouse model of Parkinson's disease, administration of this compound was found to reduce neuronal cell death and improve motor function. These findings indicate that it may have potential as a neuroprotective agent for the treatment of neurodegenerative disorders.

The chemical synthesis of 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol has been optimized to ensure high yields and purity, making it suitable for further preclinical and clinical development. The synthesis involves a series of well-defined steps, including the formation of the spirocyclic core through a ring-closing metathesis reaction, followed by functionalization with the ethyl(3-methylbutan-2-yl)amino group via reductive amination.

In terms of safety and toxicity, initial assessments have shown that 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol exhibits low toxicity in both in vitro and in vivo models. This is an important consideration for its potential use as a therapeutic agent, as it suggests that it may have a favorable safety profile when administered to patients.

The pharmacokinetic properties of 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol have also been evaluated in preclinical studies. These studies have demonstrated that the compound has good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the brain and inflamed areas. This suggests that it may be effective when administered orally or via other routes.

To further explore the therapeutic potential of 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol, ongoing clinical trials are being conducted to assess its efficacy and safety in human subjects. These trials are designed to evaluate its effectiveness in treating various conditions, including inflammatory diseases and neurodegenerative disorders.

In conclusion, 6-[Ethyl(3-methylbutan-2-yl)amino]spiro[4.5]decan-8-ol (CAS No. 2138062-25-4) represents a promising candidate for the development of new therapeutic agents due to its unique structural features and biological activities. Its potential applications in treating inflammatory diseases and neurodegenerative disorders make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.